Cas no 76532-32-6 (N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1))

N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride (1:1) is a synthetic organic compound featuring a trifluoromethylphenyl group and a secondary amine moiety, stabilized as a hydrochloride salt. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The hydrochloride salt form improves solubility and handling properties. This compound is commonly utilized as an intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs or enzyme inhibitors. Its well-defined stoichiometry (1:1) ensures consistent reactivity and purity, supporting reproducible results in synthetic applications. Suitable for controlled environments, it requires proper storage to maintain stability.
N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1) structure
76532-32-6 structure
Product Name:N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1)
CAS No:76532-32-6
MF:C9H11ClF3N
MW:225.638551950455
CID:1780314
PubChem ID:12689748
Update Time:2025-07-23

N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1) Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1)
    • 76532-32-6
    • methyl({[3-(trifluoromethyl)phenyl]methyl})amine hydrochloride
    • AKOS017343939
    • N-Methyl-N-[3-(trifluoromethyl)benZyl]amine HCl
    • CS-0304033
    • MFCD12197077
    • EN300-44124
    • Benzenemethanamine, N-methyl-3-(trifluoromethyl)-, hydrochloride
    • Z451350256
    • methyl({[3-(trifluoromethyl)phenyl]methyl})aminehydrochloride
    • n-methyl-1-[3-(trifluoromethyl)phenyl]methanamine hydrochloride
    • N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine;hydrochloride
    • CHEMBL13738
    • n-Methyl-1-(3-(trifluoromethyl)phenyl)methanamine hydrochloride
    • Inchi: 1S/C9H10F3N.ClH/c1-13-6-7-3-2-4-8(5-7)9(10,11)12;/h2-5,13H,6H2,1H3;1H
    • InChI Key: KEDFTDFHDFUQAV-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC=CC(=C1)CNC)(F)F

Computed Properties

  • Exact Mass: 225.05333
  • Monoisotopic Mass: 225.0532115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1) Pricemore >>

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Additional information on N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride ( 1:1)

Comprehensive Overview of N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride (1:1) (CAS No. 76532-32-6)

N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride (1:1), with the CAS number 76532-32-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of aromatic amines and features a trifluoromethyl group, which enhances its physicochemical properties. The presence of the hydrochloride salt form improves its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride has surged due to their unique electronic and steric properties. Researchers are particularly interested in its potential applications in drug discovery and material science. The trifluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound a candidate for the development of novel therapeutics. Its CAS number 76532-32-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride involves multi-step organic reactions, including amination and salt formation. The compound's purity and yield are critical factors for its application in high-value industries. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its structure and ensure quality control. These methods are essential for meeting the stringent requirements of pharmaceutical-grade materials.

One of the trending topics in chemical research is the role of fluorinated building blocks in green chemistry. N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride aligns with this trend, as its trifluoromethyl group can contribute to the design of more efficient and sustainable chemical processes. Researchers are exploring its use in catalysis and renewable energy applications, where its unique properties could lead to breakthroughs in efficiency and cost reduction.

From a commercial perspective, CAS no. 76532-32-6 is listed in numerous chemical catalogs and is available from specialized suppliers. Its pricing and availability are influenced by factors such as raw material costs and production scale. Companies involved in custom synthesis often highlight this compound due to its versatility and demand in niche markets. Additionally, its patent landscape is an area of interest for innovators seeking to protect their intellectual property in competitive fields.

In conclusion, N-methyl-1-[3-(trifluoromethyl)phenyl]methanamine Hydrochloride (1:1) (CAS no. 76532-32-6) represents a fascinating example of how fluorinated aromatic amines are driving innovation across multiple disciplines. Its combination of structural features and functional groups makes it a valuable tool for researchers and industries alike. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in advanced chemical and pharmaceutical studies.

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